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Compound of Interest

Compound Name: Tungsten

Cat. No.: B148046

An In-depth Technical Guide to the Natural Abundance and Extraction of Tungsten from
Wolframite

This technical guide provides a comprehensive overview of the natural abundance of
tungsten, the mineralogy of its primary ore, wolframite, and the detailed processes involved in
its extraction and purification. It is intended for researchers, scientists, and professionals in
drug development and related fields who require a thorough understanding of the journey of
tungsten from its natural source to a refined intermediate.

Natural Abundance and Distribution of Tungsten

Tungsten (W), also known as wolfram, is a rare metal with an estimated abundance in the
Earth's crust of approximately 1 to 1.3 parts per million.[1] It is not found in its pure metallic
form in nature but exists almost exclusively in compounds with other elements.[2] The primary
and most economically significant tungsten ore minerals are wolframite and scheelite.[2][3]

Tungsten deposits are geographically widespread and are predominantly found in orogenic
belts.[4] Major deposits are located in the Alpine-Himalayan and circum-Pacific belts, with
significant occurrences in China, Russia, Vietnam, Spain, and Austria.[3][4] Wolframite is
typically found in high to medium-temperature hydrothermal quartz veins and pegmatites that
are associated with granitic intrusions.[3][5] It is often found alongside other minerals such as
cassiterite, scheelite, bismuth, quartz, pyrite, galena, sphalerite, and arsenopyrite.[3][6]
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China possesses the world's largest reserves of tungsten ore, accounting for approximately
60% of the global supply and is the leading producer.[3][4][7]

Global Tungsten Reserves and Mine Production

The following table summarizes the estimated global tungsten reserves and mine production,
highlighting the countries with the most significant resources.

. Mine Production (2022,
Reserves (metric tons,

Country metric tons, tungsten
tungsten content)

content)

China 1,800,000 71,000

Russia 400,000 2,300

Vietnam 100,000 4,800

Spain 56,000 Data not available
Austria 10,000 Data not available
Bolivia Data not available 1,400

Rwanda Data not available 1,100

World Total 3,800,000 84,000

Source: Data compiled from
Wikipedia and the U.S.
Geological Survey.[3]

Wolframite: Mineralogy and Properties

Wolframite is not a single mineral but rather an intermediate in a solid solution series between
two end members: ferberite (FeWOa), the iron-rich end member, and hibnerite (MNWOa), the
manganese-rich end member.[3][5][6] Its chemical formula is therefore represented as
(Fe,Mn)WOa.[3][8][9] Wolframite is the most important tungsten ore mineral alongside
scheelite.[3]

Physicochemical Properties of Wolframite
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The physical and chemical properties of wolframite are crucial for developing effective

extraction and beneficiation strategies. Its high density and weak magnetic properties are

particularly important.

Property

Description

Chemical Formula

(Fe,Mn)WO4[3]

Crystal System

Monoclinic[3][5]

Color

Grayish to brownish black, reddish-brown[3][5]

Luster

Submetallic to resinous|[3][6]

Hardness (Mohs)

4 - 4.5[3][5]

Specific Gravity

7.0 - 7.5[3][5]

Cleavage

Perfect on {010}[3][6]

Magnetic Property

Paramagnetic (weakly attracted to magnets)[5]
[10]

Associated Minerals

Cassiterite, scheelite, bismuth, quartz, pyrite,

galena, sphalerite[3][6]

Extraction of Tungsten from Wolframite Ore

The extraction of tungsten from wolframite is a multi-stage process that begins with physical

beneficiation to concentrate the mineral, followed by chemical processing (extractive

metallurgy) to isolate and purify the tungsten.

Ore Beneficiation: Physical Concentration

The initial goal of beneficiation is to increase the concentration of wolframite by physically

removing the surrounding waste rock (gangue). This process relies on the distinct physical

properties of wolframite, primarily its high density and paramagnetic nature.[10][11]

Experimental Protocol: General Beneficiation of Wolframite Ore
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e Comminution (Crushing and Grinding): The run-of-mine ore is first crushed into smaller
pieces using jaw and cone crushers.[12] This is followed by grinding, typically in a rod mill, to
liberate the wolframite crystals from the gangue matrix.[11][13] Care must be taken to avoid
overgrinding, as wolframite is brittle and can lead to the formation of fine slime, which
complicates recovery.[10][13]

o Gravity Separation: Due to wolframite's high specific gravity (7.0-7.5), gravity separation is
the primary and most effective concentration method.[11][14][15]

o Jigging: Crushed ore is passed through jigs, which use a pulsating water column to
separate the heavier wolframite particles from lighter gangue.[15][16]

o Shaking Tables: The finer material is fed onto shaking tables, which use a combination of
vibration and water flow to stratify particles by density, further concentrating the wolframite.
[14][15]

o Spiral Concentrators: These are also used to separate minerals based on density.[14]

e Magnetic Separation: Wolframite is weakly magnetic (paramagnetic), a property that is
exploited to separate it from non-magnetic gangue minerals like quartz or other ore minerals
like cassiterite.[10][12] High-intensity magnetic separators are used to attract and remove
the wolframite particles from the feed stream.[11][15]

» Flotation (Optional): Froth flotation is sometimes used as a supplementary method,
particularly for treating fine wolframite particles (slimes) that are difficult to recover by gravity
methods or to remove sulfide impurities.[8][11][15] This process involves using chemical
reagents to make the wolframite surface hydrophobic so it attaches to air bubbles and floats.
[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tungsten Price, Occurrence, Extraction and Use | Institute for Rare Earths and Metals
[en.institut-seltene-erden.de]

. Tungsten - Wikipedia [en.wikipedia.org]
. Wolframite - Wikipedia [en.wikipedia.org]

. metalpedia.asianmetal.com [metalpedia.asianmetal.com]

2

3

4

5. minerals.net [minerals.net]
6. nevada-outback-gems.com [nevada-outback-gems.com]
7. pubs.usgs.gov [pubs.usgs.gov]

8. taylorandfrancis.com [taylorandfrancis.com]

9. allmineralsrock.com [allmineralsrock.com]

10. 911metallurgist.com [911metallurgist.com]

11. prominetech.com [prominetech.com]

12. prominetech.com [prominetech.com]

13. wolframite processing - Xinhai [xinhaimining.com]

14. prominetech.com [prominetech.com]

15. Do You Know the Process for Extraction of Tungsten from Wolframite and Scheelite? -
Xinhai [m.xinhaimining.com]

16. topmie.com [topmie.com]
17. mineraldressing.com [mineraldressing.com]

To cite this document: BenchChem. [natural abundance and extraction of tungsten minerals
like wolframite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148046#natural-abundance-and-extraction-of-
tungsten-minerals-like-wolframite]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b148046?utm_src=pdf-custom-synthesis
https://en.institut-seltene-erden.de/seltene-erden-und-metalle/strategische-metalle-2/wolfram/
https://en.institut-seltene-erden.de/seltene-erden-und-metalle/strategische-metalle-2/wolfram/
https://en.wikipedia.org/wiki/Tungsten
https://en.wikipedia.org/wiki/Wolframite
http://metalpedia.asianmetal.com/metal/tungsten/resources&production.shtml
https://www.minerals.net/mineral/wolframite.aspx?ver=desktop
http://nevada-outback-gems.com/mineral_information/Wolframite_mineral_info.htm
https://pubs.usgs.gov/periodicals/mcs2024/mcs2024-tungsten.pdf
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Materials_science/Wolframite/
https://www.allmineralsrock.com/details/wolframite
https://911metallurgist.com/wp-content/uploads/2016/05/Tungsten-Mining-and-Beneficiation.pdf
https://www.prominetech.com/news/how-is-wolframite-beneficiated-for-tungsten-extraction/
https://www.prominetech.com/news/what-is-the-processing-flow-for-wolframite/
https://www.xinhaimining.com/newo/1052.html
https://www.prominetech.com/news/how-to-extract-tungsten-from-wolframite-scheelite-ores-efficiently/
https://m.xinhaimining.com/newo/1324.html
https://m.xinhaimining.com/newo/1324.html
https://topmie.com/cases/1200tpd-wolframite-ore-processing/
https://mineraldressing.com/blog/what-are-the-tungsten-ore-beneficiation-processes/
https://www.benchchem.com/product/b148046#natural-abundance-and-extraction-of-tungsten-minerals-like-wolframite
https://www.benchchem.com/product/b148046#natural-abundance-and-extraction-of-tungsten-minerals-like-wolframite
https://www.benchchem.com/product/b148046#natural-abundance-and-extraction-of-tungsten-minerals-like-wolframite
https://www.benchchem.com/product/b148046#natural-abundance-and-extraction-of-tungsten-minerals-like-wolframite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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